Cas no 1251699-55-4 (N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251699-55-4
• MF: C₁₄H₁₀FN₅O₂S
• MW: 331.324903964996
• CID: 6205939
• PubChem ID: 49666166
• Update Time: 2025-10-30

N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide
• 1251699-55-4
• VU0625038-1
• CCG-315402
• F3406-8546
• AKOS021944768
• N-(cyanomethyl)-N-(4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• N~6~-(cyanomethyl)-N~6~-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• Inchi： 1S/C14H10FN5O2S/c15-11-1-3-12(4-2-11)20(8-7-16)23(21,22)13-5-6-14-18-17-10-19(14)9-13/h1-6,9-10H,8H2
• InChI Key： WHNLMSXIGRALDQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=CN2C=1)(N(CC#N)C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 331.05392391g/mol
• Monoisotopic Mass: 331.05392391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide

Research Brief on N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide (CAS: 1251699-55-4)

N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide (CAS: 1251699-55-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazolopyridine sulfonamide scaffold, has shown promising potential as a modulator of specific biological targets, particularly in the context of kinase inhibition and neurodegenerative disease research. Recent studies have focused on its synthesis, structural optimization, and preliminary biological evaluations, positioning it as a candidate for further therapeutic development.

The synthesis of N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide involves a multi-step process that includes the construction of the triazolopyridine core followed by sulfonamide functionalization. Key synthetic challenges, such as regioselectivity and yield optimization, have been addressed in recent publications, with improvements in catalytic methods and green chemistry approaches. The compound's structural features, including the cyanomethyl and fluorophenyl substituents, are critical for its binding affinity and selectivity, as demonstrated by molecular docking studies and structure-activity relationship (SAR) analyses.

Recent in vitro studies have highlighted the compound's inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory pathways. Notably, N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide has shown nanomolar potency against specific kinase targets, with selectivity profiles that suggest potential for minimized off-target effects. Mechanistic studies using cellular assays have further elucidated its mode of action, including downstream signaling modulation and effects on cell proliferation and apoptosis.

In addition to its kinase inhibitory properties, preliminary in vivo studies have explored the compound's pharmacokinetics and toxicity profiles. These studies indicate favorable absorption and distribution characteristics, although metabolic stability and clearance rates remain areas for further optimization. Animal models of disease have provided initial evidence of efficacy, particularly in contexts such as neuroinflammation and oncology, though comprehensive preclinical evaluations are ongoing.

The therapeutic potential of N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide extends beyond its immediate applications, with researchers investigating its utility as a chemical probe for target validation and pathway analysis. Its unique scaffold also serves as a starting point for the development of derivative compounds with enhanced properties. Collaborative efforts between academic and industrial research groups are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, N-(cyanomethyl)-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide represents a promising avenue for drug discovery, with its multifaceted biological activities and synthetic versatility. Continued research into its mechanisms, optimization of its pharmacological properties, and exploration of its therapeutic applications will be critical to realizing its full potential. This research brief underscores the importance of this compound in advancing both basic science and translational medicine in the chemical biology and pharmaceutical sectors.